4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H29N3O3S2 and its molecular weight is 447.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anticancer Applications
Compounds with sulfonyl, benzamide, and thiazole functionalities have been synthesized and evaluated for their anticancer properties. For instance, pro-apoptotic indapamide derivatives demonstrating significant anticancer activity against melanoma cancer cell lines have been developed. These compounds were found to inhibit human carbonic anhydrase isoforms, which play a role in tumor growth and metastasis, indicating a potential pathway for anticancer activity (Yılmaz et al., 2015).
Antimicrobial and Antibacterial Evaluation
Sulfonamide and thiazole-containing compounds have also been synthesized and shown to exhibit valuable antimicrobial and antibacterial effects. This includes the development of 1,3,4-oxadiazole, sulfamoyl, and piperidine derivatives that demonstrated efficacy against various bacterial strains (Aziz‐ur‐Rehman et al., 2017).
Cardiac Electrophysiological Activity
The cardiac electrophysiological activity of N-substituted benzamides and sulfonamides, indicating their potential as selective class III agents for treating arrhythmias, showcases another dimension of research applications. These compounds exhibit properties comparable to known antiarrhythmic drugs, suggesting their potential in cardiac therapy (Morgan et al., 1990).
Exploration for Antimalarial and COVID-19 Applications
Further, the exploration of sulfonyl-substituted nitrogen-containing heterocycles for antimicrobial and antifungal action, including their potential reactivity against COVID-19, highlights the broad spectrum of scientific research applications. Such studies involve the synthesis and evaluation of compounds with antimalarial activity and theoretical investigations into their effectiveness as COVID-19 therapeutics (Fahim & Ismael, 2021).
Properties
IUPAC Name |
4-(2-ethylpiperidin-1-yl)sulfonyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O3S2/c1-3-17-6-4-5-13-25(17)30(27,28)18-10-8-16(9-11-18)21(26)24-22-23-19-12-7-15(2)14-20(19)29-22/h8-11,15,17H,3-7,12-14H2,1-2H3,(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABTSLBYJNVMAND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CC(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.